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Compound of Interest

Compound Name:
4-Bromo-3-(methylthio)-1H-

indazole

Cat. No.: B11786974

Get Quote

Part 1: Introduction & Scaffold Significance
The 3-methylthio-1H-indazole scaffold represents a specialized subclass of the indazole

pharmacophore. While 3-amino and 3-aryl indazoles (e.g., Axitinib, Linifanib) are well-

established in oncology, the 3-methylthio (3-SMe) variant offers unique physicochemical

properties that are critical for probing hydrophobic pockets in biological targets.

The "Sulfo-Switch" Rationale
Replacing a 3-methoxy (-OMe) or 3-methyl (-Me) group with a 3-methylthio (-SMe) group is a

strategic bioisosteric modification.

Lipophilicity: The -SMe group is significantly more lipophilic (

) than -OMe (

), enhancing membrane permeability and blood-brain barrier (BBB) penetration.

Steric Bulk: The van der Waals radius of Sulfur (1.80 Å) is larger than Oxygen (1.52 Å),

allowing the -SMe group to fill larger hydrophobic "gatekeeper" pockets in kinase domains
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that -OMe cannot.

Electronic Effects: Sulfur is a soft nucleophile and a weak hydrogen bond acceptor compared

to oxygen, altering the electronic landscape of the pyrazole ring and affecting the pKa of the

N1-proton.

Part 2: Chemistry & Synthesis[1][2][3][4][5][6][7][8]
[9][10][11]
To explore the SAR of this scaffold, a robust synthetic route is required. Below are the two

primary protocols for accessing 3-methylthio indazoles.

Protocol A: Nucleophilic Displacement (The Standard
Route)
This method is preferred for late-stage functionalization of the 3-position.

Reagents: 3-Iodo-1H-indazole, Sodium Methanethiolate (NaSMe), DMF. Mechanism:

(Nucleophilic Aromatic Substitution).

Starting Material: Dissolve 3-iodo-1H-indazole (1.0 eq) in anhydrous DMF (0.5 M).

Reagent Addition: Add NaSMe (1.5 eq) and CuI (0.1 eq) as a catalyst if the substrate is

unreactive (Ullmann-type coupling).

Reaction: Heat to 90°C for 4-12 hours under

atmosphere.

Workup: Quench with water, extract with EtOAc. The product, 3-(methylthio)-1H-indazole,

precipitates or is purified via silica chromatography (Hex/EtOAc).

Protocol B: Cyclization of 2-Fluorobenzonitriles
This method constructs the indazole ring de novo and is ideal for introducing diversity on the

benzene ring (C4-C7).
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Precursor: 2-Fluoro-benzonitrile substituted at desired positions.

Hydrazine Reaction: Reflux with hydrazine hydrate to form the 3-amino-indazole

intermediate.

Sandmeyer-Type Transformation:

Diazotize the 3-amino group (

,

).

React the diazonium salt with dimethyldisulfide (

) or NaSMe to install the -SMe group.

Visualization: Synthetic Pathways[8]

Figure 1: Primary Synthetic Routes to 3-Methylthio Indazoles
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Part 3: Structure-Activity Relationship (SAR)
Analysis[11]
The biological activity of 3-methylthio indazoles is governed by three vectors: the Core (C3),

the Solubilizing Tail (N1), and the Electronic Modulators (C4-C7).

The C3-SMe Vector (The Anchor)
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Kinase Inhibition (VEGFR/c-Met): In ATP-competitive inhibitors, the indazole core mimics the

adenine ring of ATP. The C3 substituent points towards the "gatekeeper" residue.

Observation: 3-SMe analogs often show maintained or improved potency against kinases

with Methionine or Threonine gatekeepers compared to 3-Me analogs due to sulfur-sulfur

or sulfur-aromatic interactions.

Metabolic Liability: The -SMe group is susceptible to oxidation by FMOs and CYPs to

sulfoxide (-S(=O)Me) and sulfone (-SO2Me).

SAR Rule: If the sulfoxide metabolite loses potency (due to polarity), the -SMe analog

must be sterically shielded or replaced. However, in some cases (e.g., rofecoxib-like

scaffolds), the sulfone is the active species.

The N1 Vector (Solubility & Binding)
Unsubstituted (N-H): Essential for hydrogen bonding with the "hinge region" (e.g., Glu/Leu

backbone) of the kinase.

Protocol: Alkylation of N1 usually abolishes kinase activity unless the target pocket is non-

canonical.

Substituted (N-Alkyl/Aryl): Used in non-kinase targets (e.g., GPCRs or ion channels).

Trend: N1-methylation generally reduces polarity and increases metabolic stability but

removes the critical H-bond donor capability.

The C4-C7 Vector (Electronic Tuning)
C5/C6 Substitution: This is the most fruitful vector for improving potency.

Electron-Withdrawing Groups (F, Cl, CF3): At C5, these increase the acidity of the N1-H,

strengthening the H-bond to the target protein.

Solubilizing Groups (Piperazine, Morpholine): Attached via an amide or ether linker at C6.

These are critical for counteracting the high lipophilicity of the 3-SMe group.

Summary Table: SAR Trends
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Position Substituent
Effect on Potency
(Kinase)

Effect on ADME

C3 -SMe

High affinity for

hydrophobic

gatekeepers

High LogP; Risk of S-

oxidation

C3 -OMe
Moderate affinity;

smaller pocket

Lower LogP; O-

dealkylation risk

C3 -Me
Lower affinity (lacks

electronic richness)
Metabolically stable

N1 -H
Critical for Hinge

Binding
Moderate permeability

N1 -Me
Loss of activity

(usually)
High permeability

C5 -F / -Cl
Increases N1-H

acidity (Potency up)

Blocks metabolic soft

spot

C6 -Amide-R
Accesses solvent

channel
Improves solubility

Part 4: Case Study & Biological Mechanism
Target: SAH/MTAN (Quorum Sensing)
Recent studies identify indazole derivatives as inhibitors of SAH/MTAN (S-

adenosylhomocysteine nucleosidase), a key enzyme in bacterial quorum sensing.[1]

Mechanism: The 3-substituted indazole mimics the adenine moiety of the substrate (S-

adenosylhomocysteine).

Role of 3-SMe: The methylthio group probes the hydrophobic pocket normally occupied by

the ribose or homocysteine chain's linker region.

Data: Indazole analogs in this class have shown
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values in the low nanomolar range, disrupting biofilm formation without killing bacteria
(reducing resistance pressure).

Visualization: SAR Logic Map

Figure 2: SAR Map of 3-Methylthio Indazole
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Part 5: References
Synthesis and SAR of Indazole-Pyridine based Protein Kinase B/Akt Inhibitors.

Source: Bioorganic & Medicinal Chemistry.[2][3][1][4][5][6]

Context: Discusses 3-substituted indazoles in kinase inhibition.

Discovery of Indazoles as Inhibitors of SAH/MTAN (Quorum Sensing).

Source: Semantic Scholar / Journal of Medicinal Chemistry.

Context: Specific application of indazoles mimicking adenine with hydrophobic 3-

substituents.

Synthesis of 3-(Methylthio)-1H-indazole (Building Block Data).
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Source: Fluorochem / Chemical Suppliers.

Context: Verification of the specific chemical entity and CAS 1040502-51-9.

Indazole Scaffolds in Drug Discovery (Review).

Source: RSC Advances.[7]

Context: Comprehensive review of indazole substitution patterns including C3

functionalization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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